Cas no 2200779-76-4 (6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one)

• Product Name: 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
• CAS No: 2200779-76-4
• MF: C₁₂H₁₄N₆O₂
• MW: 274.278561115265
• CID: 6410241
• PubChem ID: 121150904
• Update Time: 2025-10-28

6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-2,3-dihydropyridazin-3-one
• 2200779-76-4
• F6471-5202
• 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one
• AKOS032692185
• 2-methyl-6-[3-(triazol-1-yl)pyrrolidine-1-carbonyl]pyridazin-3-one

• Inchi： 1S/C12H14N6O2/c1-16-11(19)3-2-10(14-16)12(20)17-6-4-9(8-17)18-7-5-13-15-18/h2-3,5,7,9H,4,6,8H2,1H3
• InChI Key： UJMHSRZJSNYHLJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(N(C)N=1)=O)N1CCC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 274.11782371g/mol
• Monoisotopic Mass: 274.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.7Ų

Additional information on 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one

Introduction to 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2200779-76-4, specifically 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This heterocyclic molecule has garnered attention in recent years due to its unique structural features and promising biological activities. The presence of multiple pharmacophoric moieties, including a triazolyl group and a pyrrolidine moiety, positions this compound as a versatile scaffold for drug discovery and development.

At the core of the compound's structure lies the pyridazinone ring system, which is well-documented for its role in various pharmacological applications. Pyridazinones are known for their ability to modulate biological pathways by interacting with specific target proteins and enzymes. In particular, the 3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl substituent introduces a high degree of structural complexity, which can be leveraged to fine-tune binding affinities and selectivity. This moiety is particularly interesting because triazoles are known for their stability and bioavailability, making them excellent candidates for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the potential interactions of this compound with biological targets with greater accuracy. Molecular docking studies have suggested that 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one may exhibit inhibitory activity against several key enzymes involved in inflammatory and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant off-target effects.

The synthetic route to this compound involves a multi-step process that highlights the ingenuity of modern organic synthesis. Key steps include the formation of the pyridazinone core through cyclization reactions, followed by functional group transformations that introduce the triazolyl and pyrrolidine moieties. The use of transition metal-catalyzed cross-coupling reactions has been particularly effective in constructing the desired heterocyclic framework efficiently. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also open up avenues for further structural diversification.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one exhibit notable effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The triazolyl group appears to play a crucial role in modulating these interactions by providing a hydrogen bonding network that enhances binding affinity. Additionally, the pyrrolidine moiety may contribute to metabolic stability, ensuring that the compound remains active within biological systems.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known bioactive molecules, it could serve as a lead compound for further optimization towards treating conditions such as arthritis, asthma, and other inflammatory diseases. Moreover, its ability to interact with multiple targets suggests that it may have synergistic effects when combined with other therapeutic agents. This multifaceted approach is particularly appealing in drug discovery, where combination therapies are often more effective than single-agent treatments.

From a computational perspective, the integration of machine learning algorithms has revolutionized the way we approach drug design. By analyzing large datasets of known bioactive compounds, these algorithms can predict new molecular structures with high potential for biological activity. The case of 6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one exemplifies how computational tools can accelerate the discovery process by identifying promising scaffolds for further investigation.

The future direction of research on this compound will likely involve both experimental validation and further computational exploration. Experimental studies will focus on synthesizing analogs with modified substituents to assess their impact on biological activity. Meanwhile, computational studies will aim to refine molecular models and predict new interactions that could lead to even more effective derivatives. This iterative process is essential for translating laboratory findings into viable therapeutic agents.

In conclusion,6-(3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl)-2-methylpyridazin-3(2H)-one represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis showcases the power of modern organic synthesis techniques, while its potential therapeutic applications highlight its importance in addressing complex diseases. As research continues to evolve，this compound will undoubtedly play a crucial role in shaping the future of drug discovery and development.